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Compound of Interest

Compound Name: Lathosterol

Cat. No.: B1674540 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

Lathosterol is paramount to ensure laboratory safety and maintain experimental integrity. This

document provides immediate, essential safety protocols, operational guidance, and disposal

plans for Lathosterol, presented in a clear, procedural format.

Hazard Identification and Safety Precautions
Lathosterol should be treated as a hazardous substance. The primary routes of exposure are

ingestion, inhalation, and skin or eye contact.

GHS Hazard Classification:

Hazard Class Category Hazard Statement

Acute toxicity, oral 4 H302: Harmful if swallowed

Skin corrosion/irritation 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation

Specific target organ toxicity,

single exposure
3

H335: May cause respiratory

irritation

Personal Protective Equipment (PPE):
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Protection Type Specification

Eye Protection Safety glasses with side-shields or goggles.

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection Laboratory coat.

Respiratory Protection

Use in a well-ventilated area. If dust or aerosols

are generated, a NIOSH-approved respirator is

recommended.

Physical and Chemical Properties
Understanding the physical and chemical properties of Lathosterol is crucial for safe handling

and storage.

Property Value

Chemical Formula C₂₇H₄₆O

Molecular Weight 386.7 g/mol

Appearance Crystalline solid

Melting Point Not available

Boiling Point Not available

Solubility
Ethanol: ~20 mg/mLDMSO: ~0.1

mg/mLDimethyl formamide (DMF): ~2 mg/mL

Storage Temperature -20°C

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational plan minimizes the risk of exposure and contamination.

Step 1: Preparation
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Ensure all necessary PPE is worn correctly.

Work in a well-ventilated laboratory hood.

Have a chemical spill kit readily accessible.

Step 2: Weighing and Aliquoting

As Lathosterol is a crystalline solid, handle it carefully to avoid generating dust.[1]

Use a microbalance within a ventilated enclosure if possible.

Prepare stock solutions by dissolving Lathosterol in an appropriate solvent such as ethanol,

DMSO, or DMF.[1] For aqueous solutions, first dissolve in ethanol and then dilute with the

aqueous buffer.[1]

Step 3: Experimental Use

Keep containers of Lathosterol and its solutions tightly sealed when not in use.

Avoid contact with skin and eyes.

Do not eat, drink, or smoke in the laboratory.

Step 4: Post-Experiment

Thoroughly clean all equipment and surfaces that have come into contact with Lathosterol.

Wash hands thoroughly with soap and water after handling.

Emergency Response Plan
In the event of an emergency, follow these procedures immediately.

4.1. Spills

Minor Spill (Solid):

Alert personnel in the immediate area.
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Wearing appropriate PPE, gently cover the spill with absorbent material to avoid raising

dust.

Carefully scoop the material into a labeled, sealable waste container.

Clean the spill area with a damp cloth, then with soap and water.

Dispose of all contaminated materials as hazardous waste.

Minor Spill (Liquid Solution):

Alert personnel in the immediate area.

Wearing appropriate PPE, contain the spill with absorbent pads or granules.

Work from the outside of the spill inwards, absorbing the liquid.

Place the used absorbent material into a labeled, sealable waste container.

Clean the spill area with soap and water.

Dispose of all contaminated materials as hazardous waste.

Major Spill:

Evacuate the laboratory immediately.

Alert your institution's emergency response team.

Prevent entry to the affected area.

4.2. Personal Exposure

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[2]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[2] Remove

contaminated clothing. Seek medical attention if irritation persists.
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Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.[2]

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Disposal Plan
All Lathosterol waste, including unused product, contaminated materials, and empty

containers, must be disposed of as hazardous chemical waste.

Step 1: Waste Segregation

Collect all solid Lathosterol waste (e.g., contaminated gloves, weigh boats, paper towels) in

a dedicated, clearly labeled, and sealed hazardous waste container.

Collect all liquid Lathosterol waste in a separate, clearly labeled, and sealed hazardous

waste container.

Step 2: Labeling

Label all waste containers with "Hazardous Waste," the full chemical name "Lathosterol,"
and the date.

Step 3: Storage

Store waste containers in a designated, secure area away from incompatible materials.

Step 4: Disposal

Arrange for pick-up and disposal by your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal contractor. Do not dispose of

Lathosterol down the drain or in regular trash.

Experimental Protocol: Quantification of Lathosterol
in Human Plasma by GC-MS
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This protocol provides a detailed methodology for a common application of Lathosterol
analysis.

1. Objective: To quantify the concentration of Lathosterol in human plasma samples as a

biomarker for cholesterol biosynthesis.[3]

2. Materials:

Human plasma samples

Lathosterol standard

5α-cholestane (internal standard)

Ethanolic potassium hydroxide (KOH)

n-Hexane

Pyridine

N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

Gas chromatograph-mass spectrometer (GC-MS)

3. Procedure:

Sample Preparation:

To 100 µL of plasma, add a known amount of the internal standard (5α-cholestane).

Add 1 mL of ethanolic KOH and incubate at 60°C for 1 hour for saponification.[3]

Extract the non-saponifiable lipids (including Lathosterol) with n-hexane.

Evaporate the hexane extract to dryness under a stream of nitrogen.

Derivatization:

Reconstitute the dried extract in a mixture of pyridine and BSTFA with 1% TMCS.[3]
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Incubate at 60°C for 1 hour to form trimethylsilyl (TMS) ethers of the sterols.[3]

GC-MS Analysis:

Inject an aliquot of the derivatized sample into the GC-MS system.

Use a suitable capillary column for separation (e.g., a non-polar column).

Set the mass spectrometer to operate in selected ion monitoring (SIM) mode for

quantification of characteristic ions of Lathosterol-TMS ether and the internal standard-

TMS ether.[3]

Quantification:

Generate a standard curve using known concentrations of Lathosterol.

Calculate the concentration of Lathosterol in the plasma samples by comparing the peak

area ratio of Lathosterol to the internal standard against the standard curve.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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